N-ethyl-4-({[(2-thienylmethyl)amino]carbonothioyl}amino)benzenesulfonamide

• IUPAC Name: 1-[4-(ethylsulfamoyl)phenyl]-3-(thiophen-2-ylmethyl)thiourea
• InChI: InChI=1S/C14H17N3O2S3/c1-2-16-22(18,19)13-7-5-11(6-8-13)17-14(20)15-10-12-4-3-9-21-12/h3-9,16H,2,10H2,1H3,(H2,15,17,20)
• InChI Key: RTTGAJJFYWCCBI-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=CC=C(C=C1)NC(=S)NCC2=CC=CS2
• Molecular Formula: C14H17N3O2S3
• Molecular Weight: 355.5 g/mol

Description

N-ethyl-4-({[(2-thienylmethyl)amino]carbonothioyl}amino)benzenesulfonamide, also known as ETC-206, is a chemical compound that has been researched for its potential therapeutic applications. ETC-206 belongs to the family of carbonic anhydrase inhibitors, which are compounds that inhibit the activity of the carbonic anhydrase enzyme. The carbonic anhydrase enzyme plays an important role in various physiological processes, including acid-base regulation and respiration. Therefore, carbonic anhydrase inhibitors have been studied for their potential in treating various diseases.

Mechanism of Action

The mechanism of action of N-ethyl-4-({[(2-thienylmethyl)amino]carbonothioyl}amino)benzenesulfonamide involves the inhibition of carbonic anhydrase enzymes, which are involved in various physiological processes, including acid-base regulation, respiration, and ion transport. By inhibiting carbonic anhydrase activity, N-ethyl-4-({[(2-thienylmethyl)amino]carbonothioyl}amino)benzenesulfonamide can affect these physiological processes and potentially lead to therapeutic effects in various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-ethyl-4-({[(2-thienylmethyl)amino]carbonothioyl}amino)benzenesulfonamide depend on the specific disease and context in which it is being studied. In glaucoma, N-ethyl-4-({[(2-thienylmethyl)amino]carbonothioyl}amino)benzenesulfonamide has been shown to reduce intraocular pressure by inhibiting carbonic anhydrase activity in the ciliary body. In epilepsy, N-ethyl-4-({[(2-thienylmethyl)amino]carbonothioyl}amino)benzenesulfonamide has been studied for its potential in reducing seizures by inhibiting carbonic anhydrase activity in the brain. In cancer, N-ethyl-4-({[(2-thienylmethyl)amino]carbonothioyl}amino)benzenesulfonamide has been shown to inhibit the growth and proliferation of cancer cells by targeting carbonic anhydrase enzymes involved in tumor metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using N-ethyl-4-({[(2-thienylmethyl)amino]carbonothioyl}amino)benzenesulfonamide in lab experiments is its specificity for carbonic anhydrase enzymes, which allows for targeted inhibition of these enzymes and potential therapeutic effects. However, one limitation of using N-ethyl-4-({[(2-thienylmethyl)amino]carbonothioyl}amino)benzenesulfonamide is its potential off-target effects, which can lead to unintended consequences and potential toxicity.

Future Directions

There are several future directions for the research of N-ethyl-4-({[(2-thienylmethyl)amino]carbonothioyl}amino)benzenesulfonamide. One potential direction is the development of more potent and selective carbonic anhydrase inhibitors for the treatment of various diseases. Another direction is the investigation of the potential synergistic effects of N-ethyl-4-({[(2-thienylmethyl)amino]carbonothioyl}amino)benzenesulfonamide with other drugs or therapies in the treatment of diseases. Additionally, further research is needed to understand the potential long-term effects and safety of N-ethyl-4-({[(2-thienylmethyl)amino]carbonothioyl}amino)benzenesulfonamide in humans.

Scientific Research Applications

N-ethyl-4-({[(2-thienylmethyl)amino]carbonothioyl}amino)benzenesulfonamide has been studied for its potential therapeutic applications in various diseases, including glaucoma, epilepsy, and cancer. In glaucoma, N-ethyl-4-({[(2-thienylmethyl)amino]carbonothioyl}amino)benzenesulfonamide has been shown to reduce intraocular pressure, which is a major risk factor for the development and progression of the disease. In epilepsy, N-ethyl-4-({[(2-thienylmethyl)amino]carbonothioyl}amino)benzenesulfonamide has been studied for its potential in reducing seizures by inhibiting carbonic anhydrase activity. In cancer, N-ethyl-4-({[(2-thienylmethyl)amino]carbonothioyl}amino)benzenesulfonamide has been shown to inhibit the growth and proliferation of cancer cells by targeting carbonic anhydrase enzymes.